2-Amino-4,4-difluorobutan-1-ol hydrochloride
Overview
Description
2-Amino-4,4-difluorobutan-1-ol hydrochloride (DFBAH) is an important organic compound that has been used in a variety of scientific and medical applications. DFBAH is a fluorinated analog of the amino acid alanine and is commonly used as a reagent in biochemical and physiological research. DFBAH has been studied for its ability to act as a buffer and to serve as a substrate for various enzymes. In addition, DFBAH is also used in the synthesis of various organic compounds and has been used in the development of drugs and other pharmaceutical products.
Scientific Research Applications
For further reading on the topics related to PFAS and their environmental and health impacts, the following references from the search results might be of interest, albeit not directly related to "2-Amino-4,4-difluorobutan-1-ol hydrochloride":
Analysis of global trends and gaps for studies about 2,4-D herbicide toxicity: A scientometric review. This paper provides insights into the toxicity and mutagenicity of 2,4-D, highlighting the importance of understanding chemical impacts on health and the environment (Zuanazzi et al., 2020).
The developmental toxicity of perfluoroalkyl acids and their derivatives. This review discusses the toxicity of PFOS and PFOA, indicating the need for careful consideration of chemical properties and their effects (Lau et al., 2004).
Adsorption behavior and mechanism of perfluorinated compounds on various adsorbents--a review. This article reviews the adsorption behavior of PFCs, which is critical for understanding the environmental fate of these compounds (Du et al., 2014).
properties
IUPAC Name |
2-amino-4,4-difluorobutan-1-ol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9F2NO.ClH/c5-4(6)1-3(7)2-8;/h3-4,8H,1-2,7H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OCPNZIWTHDTDLY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(CO)N)C(F)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10ClF2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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